Cas no 29094-61-9 (Glipizide)

• Product Name: Glipizide
• CAS No: 29094-61-9
• MF: C₂₁H₂₇N₅O₄S
• MW: 445.535183191299
• MDL: MFCD00072159
• CID: 53426
• PubChem ID: 125307849
• Update Time: 2025-12-17

Glipizide Chemical and Physical Properties

Names and Identifiers

• Glipizide
• N-[2-[4-[[[(Cyclohexylamino)carbonyl]amino]sulfonyl]phenyl]ethyl]5-methylpyrazinecarboxamide
• 1-cyclohexyl-3-((p-(2-(5-methylpyrazinecarboxamido)ethyl)phenyl)sulfonyl)ure
• exylurea
• Glipizibe
• glipizide(usp)
• Glucotrol
• GlucotrolXL
• k4024
• Melizide
• GLIPIZIDE, USP
• 1-Cyclohexyl-3-{4-[2-(5-methylpyrazine-2-carboxamido)ethyl]phenylsulfonyl}urea
• Aldiab
• CP 28720
• Digrin
• Glican
• Glidiab
• Glipid
• N-[4-(3-Cyclohexylureidosulfonyl)phenethyl]-5-methyl-2-pyrazinecarboxamide
• Ozidia
• tk1320
• 1-Cyclohexyl-3-[[p-[2-(5-methylpyrazinecarboxamido)ethyl]phenyl]sulfonyl]urea
• Glydiazinamide
• Glibenese
• Sucrazide
• Glupizide
• Glucozide
• Minodiab
• Napizide
• Mindiab
• Minidiab
• Glupitel
• Dipazide
• Glucotrol XL
• Glucolip
• Glibetin
• Minidab
• Glyde
• Gluco-Rite
• Glide
• Glipizidum
• Glipizida
• Glipizidum [INN-Latin]
• Glipizida [INN-Spanish]
• Metaglip
• K 4024
• TK 1320
• C21H27N5O4S
• CP 28,720
• Glipizide (Glucotrol)
• X7WDT95N5C
• 1-Cyclohexyl-3-((p-

• MDL： MFCD00072159
• Inchi： 1S/C21H27N5O4S/c1-15-13-24-19(14-23-15)20(27)22-12-11-16-7-9-18(10-8-16)31(29,30)26-21(28)25-17-5-3-2-4-6-17/h7-10,13-14,17H,2-6,11-12H2,1H3,(H,22,27)(H2,25,26,28)
• InChI Key： ZJJXGWJIGJFDTL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCNC(C1C=NC(C)=CN=1)=O)(NC(NC1CCCCC1)=O)(=O)=O
• BRN： 0903495

Computed Properties

• Exact Mass: 445.17800
• Monoisotopic Mass: 445.178375
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 21
• XLogP3: 1.9
• Topological Polar Surface Area: 139
• Molecular Weight: 445.5

Experimental Properties

• Color/Form: White solid
• Density: 1.34
• Melting Point: 208-217°C
• Refractive Index: 1.597
• Solubility: methanol: 1.9 mg/mL
• PSA: 138.53000
• LogP: 4.33160
• Solubility: Soluble in water
• Merck: 4442

Glipizide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 21-36/38-46-62-63
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10
• RTECS：YS7640000
• Hazardous Material Identification：
• Toxicity：LD50 in mice, rats (g/kg): >3, 1.2 i.p. (Ambrogi)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S24/25
• Risk Phrases：R21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Glipizide

Glipizide (CAS No. 29094-61-9): A Comprehensive Overview in Modern Pharmaceutical Research

Glipizide, a compound with the chemical name Glipizide, is a well-known antihyperglycemic agent widely utilized in the management of type 2 diabetes mellitus. With the CAS number 29094-61-9, this pharmaceutical compound has garnered significant attention due to its efficacy and mechanism of action. This introduction delves into the pharmacological properties, recent advancements, and future prospects of Glipizide, integrating the latest research findings to provide a comprehensive understanding of its role in contemporary medicine.

The chemical structure of Glipizide belongs to the thiazolidinedione class, which distinguishes it from other oral hypoglycemic drugs. Its molecular formula, C18H22N4O3S, underscores its complex yet well-studied composition. The compound’s ability to stimulate insulin secretion from pancreatic beta cells while also enhancing insulin sensitivity in peripheral tissues makes it a cornerstone in diabetes therapy. Over the years, numerous clinical trials have validated its effectiveness in lowering blood glucose levels without causing excessive hypoglycemia, particularly when used as monotherapy or in combination with other antidiabetic agents.

Recent research has shed new light on the pharmacokinetic profile of Glipizide. Studies indicate that its rapid absorption and moderate bioavailability contribute to its fast onset of action, typically within 30 minutes post-administration. The compound’s half-life is approximately 12 hours, allowing for once-daily dosing regimens that enhance patient compliance. Additionally, investigations into its metabolic pathways have revealed insights into how it interacts with liver enzymes and gastrointestinal absorption mechanisms, which are crucial for optimizing therapeutic outcomes.

In terms of clinical applications, Glipizide has been extensively studied for its role in improving glycemic control among patients with varying degrees of diabetes severity. A notable aspect highlighted by recent trials is its efficacy in reducing HbA1c levels by approximately 1-2% when compared to placebo. This improvement translates to tangible benefits for patients, including reduced risk of diabetic complications such as neuropathy and retinopathy. Furthermore, the drug’s safety profile has been reinforced by long-term studies that demonstrate minimal adverse effects when used within recommended dosages.

The integration of Glipizide into modern diabetes management protocols has been further enhanced by advancements in drug delivery systems. Novel formulations, such as extended-release tablets and fixed-dose combinations with other antidiabetic agents like metformin or pioglitazone, have improved patient convenience and therapeutic efficacy. These innovations reflect the ongoing commitment to refining diabetes treatment strategies and addressing unmet needs in patient care.

From a research perspective, ongoing studies are exploring the potential synergies between Glipizide and emerging therapies, such as GLP-1 receptor agonists and SGLT2 inhibitors. These investigations aim to uncover novel mechanisms by which Glipizide can be leveraged to enhance glucose control while minimizing side effects. Moreover, computational modeling and artificial intelligence-driven approaches are being employed to predict drug interactions and optimize dosing regimens for individual patients.

The future landscape of Glipizide research is likely to be shaped by interdisciplinary collaborations between pharmacologists, endocrinologists, and bioinformaticians. By leveraging big data analytics and machine learning algorithms, researchers can identify patterns that may lead to breakthroughs in personalized medicine for diabetes patients. Such advancements would not only improve treatment outcomes but also reduce healthcare costs associated with managing chronic conditions.

In conclusion, Glipizide (CAS No. 29094-61-9) remains a pivotal therapeutic agent in the fight against type 2 diabetes mellitus. Its well-established efficacy, combined with ongoing research efforts aimed at optimizing its use through novel formulations and combination therapies, ensures its continued relevance in modern healthcare practices. As scientific understanding evolves, the potential applications of Glipizide are likely to expand further, offering hope for improved management of diabetes worldwide.